Cas no 108132-91-8 (3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-4-ethyl-2,4-dihydro-)
108132-91-8 structure
Product Name:3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-4-ethyl-2,4-dihydro-
CAS No:108132-91-8
MF:C11H11N3O3
MW:233.223342180252
CID:150456
PubChem ID:3065484
Update Time:2025-04-19
3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-4-ethyl-2,4-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-4-ethyl-2,4-dihydro-
- 2,4-Dihydro-5-(1,3-benzodioxol-5-yl)-4-ethyl-3H-1,2,4-triazol-3-one
- 3-(1,3-benzodioxol-5-yl)-4-ethyl-1H-1,2,4-triazol-5-one
- 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-(1,3-benzodioxol-5-yl)-4-ethyl-
- AC1MI9UH
- ACMC-20mbcj
- AG-D-24300
- BRN 5963292
- CTK4A5878
- LS-156481
- 108132-91-8
- DTXSID00148431
- 3-(Benzo[d][1,3]dioxol-5-yl)-4-ethyl-1H-1,2,4-triazol-5(4H)-one
-
- Inchi: 1S/C11H11N3O3/c1-2-14-10(12-13-11(14)15)7-3-4-8-9(5-7)17-6-16-8/h3-5H,2,6H2,1H3,(H,13,15)
- InChI Key: MTTOIYLOOURSTB-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)C1=NNC(N1CC)=O
Computed Properties
- Exact Mass: 233.08013
- Monoisotopic Mass: 233.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 63.2Ų
Experimental Properties
- PSA: 63.16
3H-1,2,4-Triazol-3-one,5-(1,3-benzodioxol-5-yl)-4-ethyl-2,4-dihydro- Related Literature
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Feng Peng,Yuhao Zhang,Wei Yang,Yong Cao Polym. Chem., 2019,10, 1367-1376
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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